Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate

• Molecular Formula: C20H19NO6S
• Molecular Weight: 401.4 g/mol
• IUPAC Name: methyl 4-[5-[(E)-[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoate
• InChI: InChI=1S/C20H19NO6S/c1-25-11-3-10-21-18(22)17(28-20(21)24)12-15-8-9-16(27-15)13-4-6-14(7-5-13)19(23)26-2/h4-9,12H,3,10-11H2,1-2H3/b17-12+
• InChI Key: CWIVBMAWHVVDRJ-SFQUDFHCSA-N
• Isomeric SMILES: COCCCN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)/SC1=O
• SMILES: COCCCN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)OC)SC1=O

Description

Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate, also known as MTFB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate is not fully understood. However, it is believed that Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate exerts its biological activity through the inhibition of various enzymes and proteins. For example, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been shown to have various biochemical and physiological effects. In vitro studies have shown that Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate exhibits anticancer, antiviral, and antifungal activities. In vivo studies have shown that Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has anti-inflammatory and analgesic effects. Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has also been shown to modulate the immune system and improve cognitive function.

Advantages and Limitations for Lab Experiments

Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity. Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate is also stable under various conditions, making it suitable for long-term storage. However, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has some limitations for lab experiments. It is relatively expensive, and large quantities may not be readily available. Additionally, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate may have low solubility in some solvents, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate. One potential direction is the development of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate-based drugs for the treatment of cancer, viral infections, and fungal infections. Another potential direction is the use of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate in the development of organic electronic and optoelectronic devices. Additionally, further studies are needed to fully understand the mechanism of action of Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate and its potential applications in various fields.

Synthesis Methods

Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate can be synthesized through a multi-step process that involves the reaction of various starting materials. The synthesis method involves the reaction of 2-furylcarboxaldehyde with 3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidine-5-carbaldehyde in the presence of ammonium acetate to form the intermediate compound. The intermediate is then reacted with methyl 4-bromobenzoate in the presence of potassium carbonate to form Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate.

Scientific Research Applications

Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been studied for its potential anticancer, antiviral, and antifungal activities. In material science, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been studied for its potential applications in organic electronics and optoelectronics. In organic synthesis, Methyl 4-(5-{[3-(3-methoxypropyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}-2-furyl)benzoate has been used as a starting material for the synthesis of various compounds.